Cas no 1005878-56-7 (2-cyano-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide
• CAS No: 1005878-56-7
• MF: C₁₈H₁₅N₅OS
• MW: 349.409601449966
• CID: 6220371
• PubChem ID: 17545845
• Update Time: 2025-05-19

2-cyano-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide
• 1005878-56-7
• EN300-26612249
• Z44359796

• Inchi： 1S/C18H15N5OS/c1-12-16(13(2)23(22-12)15-6-4-3-5-7-15)10-14(11-19)17(24)21-18-20-8-9-25-18/h3-10H,1-2H3,(H,20,21,24)/b14-10+
• InChI Key： BXRRPAKBJNXFSY-GXDHUFHOSA-N
• SMILES： S1C=CN=C1NC(/C(/C#N)=C/C1C(C)=NN(C2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 349.09973129g/mol
• Monoisotopic Mass: 349.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-cyano-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide

Introduction to 2-cyano-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1005878-56-7, formally known as 2-cyano-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular medicine. The presence of multiple heterocyclic rings—specifically pyrazole and thiazole—along with functional groups such as cyano and amide, endows this compound with unique chemical properties that make it a promising candidate for further exploration.

In recent years, the field of chemical biology has witnessed significant advancements in the design and synthesis of heterocyclic compounds, which are widely recognized for their biological activity. Among these, pyrazole derivatives have emerged as particularly versatile scaffolds in medicinal chemistry. The 3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl moiety in the compound's structure contributes to its stability and reactivity, making it an attractive component for developing novel therapeutic agents. This particular substitution pattern has been extensively studied for its role in modulating enzyme activity and interacting with biological targets.

The N-(1,3-thiazol-2-yl) group further enhances the compound's pharmacological profile by introducing a sulfur-rich environment that is known to interact favorably with biological systems. Thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties, making them integral to numerous drug formulations. The combination of these two heterocyclic systems in 2-cyano-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide suggests a multifaceted mechanism of action that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule in the development of new drugs. The cyano group at the propenamide position introduces electrophilic characteristics that can be exploited in various synthetic pathways, enabling modifications that fine-tune its biological activity. Additionally, the phenyl ring attached to the pyrazole core provides a hydrophobic surface that can enhance binding affinity to target proteins. These structural features collectively contribute to the compound's promise as a pharmacophore.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. For instance, pyrazole-based molecules have been reported to exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases. Similarly, thiazole derivatives have shown promise in targeting bacterial biofilms and viral proteases. The synergistic effects of these two heterocyclic systems in 2-cyano-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yll)-N-(1,3-thiazol-l)-prop-l-enamide may lead to the discovery of novel therapeutic agents with enhanced efficacy and reduced side effects.

The synthesis of this compound involves a series of well-established organic reactions that highlight the expertise required to manipulate complex molecular architectures. Key steps include condensation reactions between cyanoacrylates and appropriate heterocyclic precursors, followed by functional group transformations such as amidation and alkylation. These synthetic strategies not only demonstrate the compound's feasibility but also showcase advancements in synthetic methodologies that facilitate the production of complex pharmaceutical intermediates.

From a computational chemistry perspective, 2-cyano-l-(S)-butenoylthiazolidin-lS-one (a related derivative) has been used to model interactions with biological targets using molecular docking simulations. These studies suggest that the compound can bind effectively to enzymes involved in metabolic pathways relevant to cancer and inflammation. By leveraging computational tools alongside experimental validation, researchers can accelerate the discovery process and identify promising candidates for further development.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data indicate that it exhibits reasonable solubility and stability under physiological conditions, which are critical factors for drug bioavailability. Additionally, its metabolic profile suggests potential pathways for degradation that could influence its duration of action and toxicity profile. Understanding these aspects is essential for optimizing dosing regimens and minimizing adverse effects.

In conclusion,2-cyano-l(3)-dimethyl-l(4)-phenyl-lH-pyrazol-l(4)-yl)-N(l(3)-thiazol-l(2)-yl)prop-l(enamidc acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis exemplifies the sophistication required to develop complex heterocyclic molecules, while its pharmacological profile underscores its promise as a lead compound for drug discovery efforts aimed at treating various diseases.